Cas no 2171443-34-6 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxy-3-methylbutanoic acid)

4-(2S)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxy-3-methylbutanoic acid is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, commonly employed in solid-phase peptide synthesis (SPPS). The compound’s key advantages include its chiral purity (2S configuration), which ensures stereochemical control in peptide assembly, and the presence of a hydroxyl group at the 3-position, offering additional functionalization potential. The Fmoc moiety provides orthogonal protection for the α-amino group, enabling selective deprotection under mild basic conditions. This derivative is particularly useful in constructing complex peptide sequences, where stability and controlled reactivity are critical. Its structural features make it suitable for applications in medicinal chemistry and bioconjugation.
4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxy-3-methylbutanoic acid structure
2171443-34-6 structure
Product Name:4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxy-3-methylbutanoic acid
CAS No:2171443-34-6
MF:C23H26N2O6
MW:426.462346553802
CID:6547150
PubChem ID:165806548
Update Time:2025-06-13

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxy-3-methylbutanoic acid
    • EN300-1513920
    • 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-hydroxy-3-methylbutanoic acid
    • 2171443-34-6
    • Inchi: 1S/C23H26N2O6/c1-14(21(28)24-13-23(2,30)11-20(26)27)25-22(29)31-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19,30H,11-13H2,1-2H3,(H,24,28)(H,25,29)(H,26,27)/t14-,23?/m0/s1
    • InChI Key: ZYSCRPSGUPOJCY-JRQMZCAUSA-N
    • SMILES: O(C(N[C@@H](C)C(NCC(C)(CC(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 426.17908655g/mol
  • Monoisotopic Mass: 426.17908655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 9
  • Complexity: 649
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 125Ų

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxy-3-methylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1513920-1.0g
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-hydroxy-3-methylbutanoic acid
2171443-34-6
1g
$0.0 2023-06-05
Enamine
EN300-1513920-50mg
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-hydroxy-3-methylbutanoic acid
2171443-34-6
50mg
$768.0 2023-09-27
Enamine
EN300-1513920-100mg
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-hydroxy-3-methylbutanoic acid
2171443-34-6
100mg
$804.0 2023-09-27
Enamine
EN300-1513920-250mg
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-hydroxy-3-methylbutanoic acid
2171443-34-6
250mg
$840.0 2023-09-27
Enamine
EN300-1513920-500mg
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-hydroxy-3-methylbutanoic acid
2171443-34-6
500mg
$877.0 2023-09-27
Enamine
EN300-1513920-1000mg
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-hydroxy-3-methylbutanoic acid
2171443-34-6
1000mg
$914.0 2023-09-27
Enamine
EN300-1513920-2500mg
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-hydroxy-3-methylbutanoic acid
2171443-34-6
2500mg
$1791.0 2023-09-27
Enamine
EN300-1513920-5000mg
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-hydroxy-3-methylbutanoic acid
2171443-34-6
5000mg
$2650.0 2023-09-27
Enamine
EN300-1513920-10000mg
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-hydroxy-3-methylbutanoic acid
2171443-34-6
10000mg
$3929.0 2023-09-27

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxy-3-methylbutanoic acid

Recent Advances in the Study of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxy-3-methylbutanoic acid (CAS: 2171443-34-6)

The compound 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxy-3-methylbutanoic acid (CAS: 2171443-34-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group enhances its stability and reactivity, making it an ideal candidate for the synthesis of complex peptides. Recent advancements in SPPS methodologies have highlighted the efficiency of this compound in producing high-purity peptides with minimal side reactions, thereby improving yields and reducing production costs.

In addition to its synthetic utility, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxy-3-methylbutanoic acid has shown promise in the development of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potential as a scaffold for designing inhibitors of proteases involved in viral replication. The study reported that derivatives of this compound exhibited nanomolar affinity for the target enzymes, suggesting its applicability in antiviral drug development.

Furthermore, the compound's unique structural motif has been leveraged in the design of prodrugs. Researchers have utilized its hydroxy and carboxyl functional groups to create prodrugs with improved bioavailability and targeted release profiles. For instance, a recent preclinical study evaluated its use in enhancing the delivery of anticancer agents to tumor tissues, showing promising results in reducing systemic toxicity while maintaining therapeutic efficacy.

Despite these advancements, challenges remain in the large-scale production and purification of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxy-3-methylbutanoic acid. Recent efforts have focused on optimizing synthetic routes and purification techniques to address these issues. A 2024 publication in Organic Process Research & Development detailed a novel catalytic method that significantly improves yield and reduces waste, marking a step forward in sustainable production practices.

In conclusion, the ongoing research on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxy-3-methylbutanoic acid underscores its versatility and potential in pharmaceutical applications. From peptide synthesis to drug design, this compound continues to play a pivotal role in advancing chemical biology and medicinal chemistry. Future studies are expected to further explore its therapeutic potential and address existing challenges in its utilization.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.